Cas no 4212-02-6 (1,2-Dithiolan-4-amine,hydrochloride (1:1))

• Product Name: 1,2-Dithiolan-4-amine,hydrochloride (1:1)
• CAS No: 4212-02-6
• MF: C₃H₈ClNS₂
• MW: 157.68531703949
• MDL: MFCD23381395
• CID: 334585
• PubChem ID: 24196303
• Update Time: 2025-06-08

1,2-Dithiolan-4-amine,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolan-4-amine,hydrochloride (1:1)
• NSC212562; NSC-212562;
• 1,2-Dithiolan-4-amine hydrochloride
• CS-0342808
• NSC212562
• 4212-02-6
• dithiolan-4-amine;hydrochloride
• 1,2-Dithiolan-4-aminehydrochloride
• NSC-212562
• 1,2-Dithiolan-4-amine--hydrogen chloride (1/1)
• MFCD23381395
• DTXSID60638863
• SCHEMBL10708970
• SB37130
• G75820

• MDL： MFCD23381395
• Inchi： 1S/C3H7NS2.ClH/c4-3-1-5-6-2-3;/h3H,1-2,4H2;1H
• InChI Key： WGPZZXBQTDOENS-UHFFFAOYSA-N
• SMILES： Cl.S1CC(CS1)N

Computed Properties

• Exact Mass: 121.00211
• Monoisotopic Mass: 156.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6A^2

Experimental Properties

• Density: 1.272
• Boiling Point: 201.1°Cat760mmHg
• Flash Point: 75.4°C
• Refractive Index: 1.625
• PSA: 26.02
• LogP: 2.21100

Additional information on 1,2-Dithiolan-4-amine,hydrochloride (1:1)

Introduction to 1,2-Dithiolan-4-amine,hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS No. 4212-02-6, known as 1,2-Dithiolan-4-amine,hydrochloride (1:1), represents a fascinating molecule with a rich history in chemical synthesis and biological applications. This compound belongs to the dithiolane family, a class of heterocyclic structures characterized by the presence of two sulfur atoms in a five-membered ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable reagent in various biochemical and pharmaceutical research endeavors.

1,2-Dithiolan-4-amine,hydrochloride (1:1) has garnered significant attention due to its unique structural properties and versatile reactivity. The dithiolane ring is known for its ability to undergo ring-opening reactions, which can be exploited to form stable thioether or disulfide bonds. These characteristics make it an excellent scaffold for designing molecules that interact with biological targets. In recent years, researchers have leveraged this compound to develop novel therapeutic agents and diagnostic tools.

The biological relevance of 1,2-Dithiolan-4-amine,hydrochloride (1:1) stems from its ability to modulate oxidative stress and inflammation. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases, cancer, and cardiovascular disorders. The sulfur-rich structure of dithiolanes allows them to act as potent antioxidants by scavenging reactive oxygen species (ROS). Furthermore, the amine functional group provides a site for further chemical modification, enabling the creation of targeted bioconjugates that can selectively interact with specific biomolecules.

Recent studies have highlighted the potential of 1,2-Dithiolan-4-amine,hydrochloride (1:1) in drug development. For instance, researchers have utilized this compound to synthesize protease inhibitors that exhibit high specificity for disease-causing enzymes. Proteases play crucial roles in various physiological processes, and their dysregulation is often associated with metabolic disorders and infections. By designing molecules that inhibit these enzymes, scientists aim to develop treatments that can restore normal cellular function.

Another exciting application of 1,2-Dithiolan-4-amine,hydrochloride (1:1) is in the field of cancer therapy. Cancer cells are characterized by their aggressive proliferation and resistance to apoptosis. Compounds that can selectively target these cells while sparing healthy tissues are highly sought after. The thiol groups in dithiolanes can form disulfide bonds with critical cysteine residues in cancer-related proteins, leading to their degradation or functional inhibition. This mechanism has been explored in the development of chemotherapeutic agents that exhibit enhanced efficacy and reduced toxicity.

The pharmaceutical industry has also been interested in 1,2-Dithiolan-4-amine,hydrochloride (1:1) for its potential as a prodrug or drug carrier. Prodrugs are inactive precursors that are converted into active drugs within the body upon administration. The structural flexibility of dithiolanes allows them to be modified into prodrugs that can improve drug delivery and bioavailability. Additionally, the hydrochloride salt form enhances the compound's pharmacokinetic properties by increasing its solubility in aqueous environments.

From a synthetic chemistry perspective, 1,2-Dithiolan-4-amine,hydrochloride (1:1) serves as a versatile building block for more complex molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for constructing thioether-based polymers or dendrimers. These materials have applications in drug delivery systems, where their porous structure allows for the encapsulation and controlled release of therapeutic agents.

The development of new analytical techniques has further expanded the utility of CAS No 4212-02-6 compounds like 1 , 2 - Dithiolan - 4 - amine , hydrochloride ( 1 : 1 ) . Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled researchers to elucidate the structure-function relationships of these molecules with high precision. These insights have been instrumental in optimizing synthetic routes and improving the efficacy of dithiolane-based therapeutics.

In conclusion, 1 , 2 - Dithiolan - 4 - amine , hydrochloride ( 1 : 1 ) is a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound,CAS No . 4212 -02 -6 will undoubtedly remain at the forefront of innovation in medicinal chemistry.